(3R)-1-[(4-fluoro-2-methylphenyl)methyl]piperidin-3-amine

• IUPAC Name: (3R)-1-[(4-fluoro-2-methylphenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C13H19FN2/c1-10-7-12(14)5-4-11(10)8-16-6-2-3-13(15)9-16/h4-5,7,13H,2-3,6,8-9,15H2,1H3/t13-/m1/s1
• InChI Key: XIMFMHZBZINZPV-CYBMUJFWSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)CN2CCCC(C2)N
• Isomeric SMILES: CC1=C(C=CC(=C1)F)CN2CCC[C@H](C2)N
• Molecular Formula: C13H19FN2
• Molecular Weight: 222.30 g/mol

Description

(3R)-1-[(4-fluoro-2-methylphenyl)methyl]piperidin-3-amine, commonly referred to as FMPP, is a synthetic compound that has been used in scientific research for its various applications. FMPP is a member of the piperidine family and has a distinct chemical structure that makes it an ideal compound for laboratory experiments. FMPP has a wide range of biochemistry and physiological effects, making it a valuable tool for a variety of research applications.

Scientific Research Applications

FMPP has been used in a variety of scientific research applications. It has been used as a tool in the study of the mechanism of action of drugs, as well as in the study of the biochemical and physiological effects of various compounds. FMPP has also been used to study the structure and function of proteins, as well as to study the effects of various drugs on the human body. Additionally, FMPP has been used in the study of the effects of various environmental toxins on the human body.

Mechanism of Action

The mechanism of action of FMPP is not yet fully understood. However, it is believed that FMPP binds to the active site of certain enzymes and proteins, which then alters their structure and function. FMPP is thought to act as a competitive inhibitor of certain enzymes, which prevents them from catalyzing certain reactions. Additionally, FMPP is believed to bind to certain receptors in the body, which then triggers certain biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMPP are not yet fully understood. However, it is believed that FMPP has an effect on the human body’s endocrine system, as well as on the immune system. Additionally, FMPP is thought to have an effect on the body’s metabolism, as well as on the body’s ability to absorb and utilize certain nutrients.

Advantages and Limitations for Lab Experiments

The use of FMPP in laboratory experiments has a number of advantages. FMPP is a relatively stable compound and can be stored for long periods of time without significant degradation. Additionally, FMPP is relatively inexpensive and can be synthesized in large quantities. However, the use of FMPP in laboratory experiments also has some limitations. FMPP is not soluble in water and must be dissolved in an organic solvent before use. Additionally, FMPP has a relatively low solubility in some organic solvents, which can limit its use in certain experiments.

Future Directions

FMPP has a wide range of potential future applications. It could be used to study the effects of various environmental toxins on the human body, as well as to study the effects of various drugs on the human body. Additionally, FMPP could be used to study the structure and function of proteins, as well as to study the mechanism of action of various drugs. Furthermore, FMPP could be used to study the biochemical and physiological effects of various compounds, as well as to study the effects of various compounds on the human endocrine system and immune system. Finally, FMPP could be used to study the effects of various compounds on the body’s metabolism and its ability to absorb and utilize certain nutrients.